N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(2-phenylethyl)glycine

• IUPAC Name: 2-[(3,4-dimethoxyphenyl)sulfonyl-(2-phenylethyl)amino]acetic acid
• InChI: InChI=1S/C18H21NO6S/c1-24-16-9-8-15(12-17(16)25-2)26(22,23)19(13-18(20)21)11-10-14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3,(H,20,21)
• InChI Key: NLFDKAOFJCKYPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N(CCC2=CC=CC=C2)CC(=O)O)OC
• Molecular Formula: C18H21NO6S
• DSSTOX Substance ID: DTXSID201191135
• Molecular Weight: 379.4 g/mol
• CAS RN: 330858-14-5

Description

N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(2-phenylethyl)glycine, commonly known as DMPA-Glycine, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPA-Glycine is a glycine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

DMPA-Glycine acts as a positive allosteric modulator of the NMDA receptor by binding to the glycine site, which enhances the activity of the receptor. The NMDA receptor is a ligand-gated ion channel that is activated by the binding of glutamate and glycine. The binding of DMPA-Glycine to the glycine site increases the affinity of the receptor for glycine, resulting in an increase in the activity of the receptor.
Biochemical and Physiological Effects:
DMPA-Glycine has been shown to have various biochemical and physiological effects, including enhancing synaptic plasticity, promoting neuroprotection, and improving cognitive function. It has been studied extensively for its potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of DMPA-Glycine is its high purity, which makes it suitable for use in various lab experiments. However, one of the limitations of DMPA-Glycine is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of DMPA-Glycine. One potential direction is the development of novel drugs that target the NMDA receptor and enhance its activity. Another direction is the investigation of the potential therapeutic effects of DMPA-Glycine in the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and depression. Additionally, further studies are needed to understand the long-term effects of DMPA-Glycine on the brain and the potential risks associated with its use.
Conclusion:
In conclusion, DMPA-Glycine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been studied extensively for its ability to modulate the activity of the NMDA receptor and its potential therapeutic effects in the treatment of neurological disorders. Further studies are needed to fully understand the mechanism of action and potential risks associated with its use.

Scientific Research Applications

DMPA-Glycine has potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. It has been studied extensively for its ability to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity, learning, and memory. DMPA-Glycine has been shown to enhance the activity of the NMDA receptor by binding to the glycine site, which can lead to the development of novel drugs for the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and depression.